N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea

• IUPAC Name: 1-cyclopropyl-3-(3,4,5-trimethoxyphenyl)thiourea
• InChI: InChI=1S/C13H18N2O3S/c1-16-10-6-9(7-11(17-2)12(10)18-3)15-13(19)14-8-4-5-8/h6-8H,4-5H2,1-3H3,(H2,14,15,19)
• InChI Key: ONWGSRJDMZQWEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=S)NC2CC2
• Molecular Formula: C13H18N2O3S
• Molecular Weight: 282.36 g/mol

Description

N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea, also known as CPPU, is a synthetic plant growth regulator that has been extensively studied for its potential applications in agriculture. CPPU belongs to the family of phenylurea derivatives, which are known for their ability to stimulate plant growth and development.

Mechanism of Action

N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea acts as a cytokinin, a class of plant hormones that regulate cell division and differentiation. It binds to cytokinin receptors on the cell surface, activating a signaling pathway that leads to the activation of genes involved in cell division and differentiation.
Biochemical and Physiological Effects
N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea has been shown to have a range of biochemical and physiological effects on plants. It promotes the synthesis of proteins, nucleic acids, and other macromolecules involved in cell division and growth. It also increases the activity of enzymes involved in photosynthesis and respiration, leading to increased energy production and plant growth.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea has several advantages for use in lab experiments. It is stable and easy to handle, and its effects on plant growth and development can be easily measured. However, N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea is relatively expensive compared to other plant growth regulators, and its effects can vary depending on the plant species and environmental conditions.

Future Directions

There are several potential future directions for research on N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea. One area of interest is the development of new N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea analogs with improved efficacy and selectivity. Another area of interest is the investigation of the molecular mechanisms underlying N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea's effects on plant growth and development. Finally, there is a need for further research on the environmental impact of N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea and its potential effects on human health.

Synthesis Methods

N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea can be synthesized through a multi-step process starting from 3,4,5-trimethoxyaniline. The first step involves the protection of the amino group using tert-butoxycarbonyl chloride. The protected amine is then reacted with thiourea to form the desired N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea molecule.

Scientific Research Applications

N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea has been extensively studied for its potential applications in agriculture. It has been shown to promote cell division and differentiation in various plant species, resulting in increased fruit set, fruit size, and yield. N-cyclopropyl-N'-(3,4,5-trimethoxyphenyl)thiourea has also been shown to delay fruit ripening and prolong the shelf life of fruits.